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Compound of Interest

Compound Name: 2-Bromo-4-iodopyridine

Cat. No.: B027774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Bromo-4-iodopyridine, a key building

block in synthetic organic chemistry. The document details its physicochemical properties,

synthesis, reactivity, and applications, with a focus on its role in the development of novel

compounds.

Physicochemical Properties
2-Bromo-4-iodopyridine is a dihalogenated pyridine derivative with the bromine and iodine

atoms positioned at the 2- and 4-positions of the pyridine ring, respectively. This substitution

pattern imparts distinct reactivity to the molecule, making it a versatile reagent in cross-coupling

reactions.
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Property Value

CAS Number 100523-96-4

Molecular Formula C₅H₃BrIN

Molecular Weight 283.89 g/mol

Melting Point 69-73 °C

Boiling Point 285.7±25.0 °C at 760 mmHg

Density 2.455±0.06 g/cm³

pKa -0.16

Synthesis and Purification
A common synthetic route to 2-Bromo-4-iodopyridine involves the diazotization of 2-bromo-4-

aminopyridine, followed by a Sandmeyer-type reaction with an iodide source.

Experimental Protocol: Synthesis of 2-Bromo-4-
iodopyridine
Materials:

2-bromo-4-aminopyridine

Hydroiodic acid (47%)

Sodium nitrite

Sodium hydroxide

Diethyl ether

Anhydrous magnesium sulfate

Ice
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Procedure:

A solution of 2-bromo-4-aminopyridine (1.0 eq) in hydroiodic acid (4.0 eq) is prepared and

cooled to 0 °C in an ice bath.

A solution of sodium nitrite (1.2 eq) in water is added dropwise to the cooled solution,

maintaining the temperature below 5 °C.

The reaction mixture is stirred at 0 °C for 1 hour and then allowed to warm to room

temperature.

The mixture is neutralized with a saturated aqueous solution of sodium hydroxide until a pH

of ~7 is reached.

The aqueous layer is extracted three times with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel (eluting with a

hexane/ethyl acetate gradient) to afford 2-Bromo-4-iodopyridine as a solid.
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Synthesis

Workup & Purification

2-bromo-4-aminopyridine in HI

Add NaNO2 solution at 0 °C

Diazotization

Stir for 1h at 0 °C, then warm to RT

Neutralize with NaOH

Quenching

Extract with Diethyl Ether

Dry over MgSO4

Concentrate in vacuo

Column Chromatography

2-Bromo-4-iodopyridine

Click to download full resolution via product page

Caption: Synthetic and Purification Workflow for 2-Bromo-4-iodopyridine.
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Chemical Reactivity and Applications
The differential reactivity of the C-Br and C-I bonds in 2-Bromo-4-iodopyridine is a key

feature for its utility in selective cross-coupling reactions. The C-I bond is more reactive towards

palladium-catalyzed reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings,

allowing for sequential functionalization.

This selectivity enables the synthesis of a wide array of substituted pyridines, which are

prevalent scaffolds in medicinal chemistry. For instance, the iodine can be selectively replaced

with an aryl, alkyl, or amino group, leaving the bromine intact for a subsequent transformation.

Chemical Reactivity of 2-Bromo-4-iodopyridine

Suzuki Coupling

Sonogashira Coupling

Buchwald-Hartwig Amination

2-Bromo-4-iodopyridine

2-Bromo-4-arylpyridine

ArB(OH)2, Pd catalyst

2-Bromo-4-alkynylpyridine
R-C≡CH, Pd/Cu catalyst

2-Bromo-4-aminopyridine derivative

R2NH, Pd catalyst

Further Functionalization

e.g., at C-Br

e.g., at C-Br

e.g., at C-Br

Click to download full resolution via product page

Caption: Reactivity Pathways of 2-Bromo-4-iodopyridine in Cross-Coupling Reactions.

Spectroscopic Data
The following tables summarize the characteristic spectroscopic data for 2-Bromo-4-
iodopyridine.
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¹H NMR (CDCl₃, 400 MHz)

Chemical Shift (ppm) Multiplicity

8.21 d

7.69 d

7.33 dd

¹³C NMR (CDCl₃, 101 MHz)

Chemical Shift (ppm)

151.7

144.2

135.9

128.9

108.4

Safety and Handling
2-Bromo-4-iodopyridine should be handled in a well-ventilated fume hood. Personal

protective equipment, including safety glasses, gloves, and a lab coat, should be worn at all

times. It is classified as an irritant and should be stored in a cool, dry place away from

incompatible materials. For detailed safety information, refer to the Safety Data Sheet (SDS).

To cite this document: BenchChem. [2-Bromo-4-iodopyridine (CAS 100523-96-4): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027774#2-bromo-4-iodopyridine-cas-number-
100523-96-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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